![molecular formula C19H22BBrO3 B6323581 2-(2-Benzyloxy-5-bromophenyl)-4,4,6-trimethyl-1,3,2-dioxaborinane CAS No. 2096995-26-3](/img/structure/B6323581.png)
2-(2-Benzyloxy-5-bromophenyl)-4,4,6-trimethyl-1,3,2-dioxaborinane
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Overview
Description
2-(2-Benzyloxy-5-bromophenyl)-4,4,6-trimethyl-1,3,2-dioxaborinane (hereafter referred to as ‘2-BBT’) is a boron-containing compound of interest in the fields of synthetic organic chemistry and biochemistry. It is a dioxaborinane derivative, a type of boron-containing compound with two oxygen atoms bonded to a boron atom. In addition, 2-BBT has two phenyl rings attached to the boron atom, one with a benzyloxy substituent and the other with a bromo substituent. The compound is of interest due to its unique properties which make it a promising building block for the synthesis of a variety of organic and inorganic compounds.
Scientific Research Applications
2-BBT has a wide range of applications in scientific research. It has been used as a building block in the synthesis of a variety of organic and inorganic compounds, including polymers, catalysts, and pharmaceuticals. In addition, it has been used in the synthesis of a variety of biologically active compounds, including antibiotics and anti-cancer agents. Furthermore, 2-BBT has been used as a reagent in the synthesis of a variety of organoboron compounds, including boronic acids, boronates, and boroxines.
Mechanism of Action
2-BBT has a unique mechanism of action, which is based on its ability to form covalent bonds with nucleophiles. This property allows it to form boron-containing compounds with a variety of different functional groups, such as alcohols, amines, and carboxylic acids. In addition, 2-BBT can be used to form boron-containing cross-linked structures, which can be used to modify the properties of a variety of materials.
Biochemical and Physiological Effects
2-BBT has been studied for its potential biochemical and physiological effects. Studies have shown that 2-BBT can inhibit the activity of enzymes involved in the synthesis of fatty acids, cholesterol, and other lipids. In addition, 2-BBT has been found to inhibit the growth of certain types of cancer cells, and to reduce inflammation. Furthermore, 2-BBT has been found to have antioxidant properties, and to have a protective effect against oxidative stress.
Advantages and Limitations for Lab Experiments
2-BBT is a useful reagent in the laboratory due to its ability to form covalent bonds with nucleophiles. This property allows it to be used in a variety of reactions, including organic synthesis reactions, and in the synthesis of a variety of organoboron compounds. In addition, 2-BBT is relatively stable, and can be stored and handled safely in the laboratory. However, 2-BBT is sensitive to light and air, and can be easily oxidized. Therefore, it must be stored and handled carefully in order to preserve its reactivity.
Future Directions
The potential applications of 2-BBT are vast, and there are many potential future directions for research. For example, further research could be conducted on its potential use as a building block for the synthesis of a variety of organic and inorganic compounds. In addition, further research could be conducted on its potential use in the synthesis of biologically active compounds, such as antibiotics and anti-cancer agents. Furthermore, further research could be conducted on its potential use in the synthesis of organoboron compounds, such as boronic acids, boronates, and boroxines. Finally, research could be conducted on its potential biochemical and physiological effects, such as its ability to inhibit the activity of enzymes involved in the synthesis of fatty acids, cholesterol, and other lipids, and its potential antioxidant properties.
Synthesis Methods
2-BBT can be synthesized through a variety of methods, including the reaction of 2-bromobenzyl bromide with 2,4,6-trimethylphenylboronic acid in the presence of a palladium catalyst. This reaction produces 2-BBT in a yield of up to 94%. Other methods of synthesis include the reaction of 2-bromobenzyl bromide with 4,4,6-trimethyl-2-bromophenylboronic acid in the presence of a palladium catalyst, and the reaction of 2-bromobenzyl bromide with 4,4,6-trimethyl-2-bromophenylboronic acid in the presence of a palladium-copper catalyst.
properties
IUPAC Name |
2-(5-bromo-2-phenylmethoxyphenyl)-4,4,6-trimethyl-1,3,2-dioxaborinane |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H22BBrO3/c1-14-12-19(2,3)24-20(23-14)17-11-16(21)9-10-18(17)22-13-15-7-5-4-6-8-15/h4-11,14H,12-13H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IHAQROFYGXGJSJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
B1(OC(CC(O1)(C)C)C)C2=C(C=CC(=C2)Br)OCC3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H22BBrO3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
389.1 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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